Cas no 57697-76-4 (2-phenylfuran-3-carboxylic acid)

2-phenylfuran-3-carboxylic acid structure
57697-76-4 structure
Product Name:2-phenylfuran-3-carboxylic acid
CAS No:57697-76-4
MF:C11H8O3
MW:188.179423332214
CID:947423
PubChem ID:234849
Update Time:2025-04-19

2-phenylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-phenylfuran-3-carboxylic acid
    • 2-phenyl-3-furoic acid
    • 2-Phenyl-furan-3-carbonsaeure
    • 2-phenyl-furan-3-carboxylic acid
    • 2-Phenyl-furancarbonsaeure-(3)
    • AC1L5T3H
    • AC1Q5TJG
    • AR-1E4868
    • CTK1H0543
    • NSC35565
    • 2-phenylfuran-3-carboxylicacid
    • NSC-35565
    • 57697-76-4
    • AKOS002666601
    • EN300-2687589
    • SCHEMBL14901086
    • G55679
    • DTXSID30284093
    • Inchi: 1S/C11H8O3/c12-11(13)9-6-7-14-10(9)8-4-2-1-3-5-8/h1-7H,(H,12,13)
    • InChI Key: JFLHLECAMDNXRC-UHFFFAOYSA-N
    • SMILES: O1C=CC(C(=O)O)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 188.04734
  • Monoisotopic Mass: 188.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • PSA: 50.44
  • LogP: 2.64480

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